- Preparation method of Cefdinir impurity M, China, , ,
Cas no 946573-41-7 (Cefdinir Lactone)
Cefdinir Lactone structure
Cefdinir Lactone
946573-41-7
C14H13N5O5S2
395.413519620895
827218
Cefdinir Lactone Properties
Names and Identifiers
-
- Cefdinir Lactone
- Cefdinir Lactone Discontinued
- CEFDINIR IMPURITY E (REFERENCE GRADE)
- (αZ)-2-Amino-α-(hydroxyimino)-N-[(5aR,6R)-1,4,5a,6-tetrahydro-3-methyl-1,7-dioxo-3H,7H-azeto[2,1-b]furo[3,4-d][1,3]thiazin-6-yl]-4-thiazoleacetamide (ACI)
- Cefdinir CP impurity M
-
- UEHIFMGCXPDQOP-CXMNRGBSSA-N
- 1S/C14H13N5O5S2/c1-4-5-2-25-12-8(11(21)19(12)9(5)13(22)24-4)17-10(20)7(18-23)6-3-26-14(15)16-6/h3-4,8,12,23H,2H2,1H3,(H2,15,16)(H,17,20)/b18-7-/t4?,8-,12-/m1/s1
- O=C1[C@@H](NC(=O)/C(/C2N=C(N)SC=2)=N\O)[C@H]2SCC3C(C)OC(=O)C=3N12
Computed Properties
- 395.03600
Experimental Properties
- 0.41290
- 200.75000
Cefdinir Lactone Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Sulfuric acid ; 40 h, 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 2.5 - 3
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 2.5 - 3
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Water ; 30 min, 25 - 30 °C; 1 h, 35 - 40 °C; 40 °C → 10 °C; 15 h, 10 °C
Reference
- Improved synthesis of Cefdinir and its polymorphic form, an antibacterial active pharmaceutical ingredient, Synthetic Communications, 2007, 37(13), 2275-2283
Cefdinir Lactone Raw materials
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-3-ethenyl-8-oxo-, hydrate (2:3), (6R,7R)-
- Cefdinir
Cefdinir Lactone Preparation Products
Cefdinir Lactone Suppliers
HU BEI YANG XIN YI YAO Technology Co., Ltd.
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(CAS:946573-41-7)
XIONG LEI
13092795037
3003473323@qq.com
Cefdinir Lactone Related Literature
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1. Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†Huan Feng,Yue Wang,Hongmin Jia,Qian Han,Qingtao Meng,Zhiqiang Zhang New J. Chem., 2017,41, 9623-9630
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Natalia Skrzypczak,Piotr Przybylski Nat. Prod. Rep., 2022,39, 1678-1704
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Sepideh Farshbaf,Pavel Anzenbacher, Jr Chem. Commun., 2023,59, 5296-5297
-
Zhian Zhang,Zhiyong Zhang,Kai Zhang,Xing Yang,Qiang Li RSC Adv., 2014,4, 15489-15492
-
Yanhu Wei,Shuangbing Han,David A. Walker,Scott C. Warren,Bartosz A. Grzybowski Chem. Sci., 2012,3, 1090-1094
-
Guillermo Mínguez Espallargas,Alejandro Recuenco,Francisco M. Romero,Lee Brammer,Stefano Libri CrystEngComm, 2012,14, 6381-6383
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Rashid Ilmi,Sevgi Kansız,Nawal K. Al-Rasbi,Necmi Dege,Paul R. Raithby,Muhammad S. Khan New J. Chem., 2020,44, 5673-5683
-
Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813
-
Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
946573-41-7 (Cefdinir Lactone) Related Products
- 234096-34-5(5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,(6R,7R)-)
- 178422-45-2(2(R)-2-[(Z)-2-(Aminothiazol-4-yl)-2-(hydroxyimino)acetamido)]-2-[(2RS,5RS)-5-methyl-7-oxo-2,4,5,7-tetrahydro-1H-furo[3,4-d][1,3]thiazin-2-yl]acetic Ac)
- 178949-04-7((Z)-2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)-N-{[(2RS,5RS)-5-methyl-7-oxo-2,4,5,7-tetrahydro-1H-furo[3,4-d][1,3]thiazin-2-yl]methyl}acetamide(Mixture of 2 Diastereomers)Discontinued)
- 63527-52-6(Cefotaxime)
- 178422-42-9(Cefdinir Related Compound A)
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